2,4-Dimethyl-6-(pyridin-2-ylthio)pyrimidine

• IUPAC Name: 2,4-dimethyl-6-pyridin-2-ylsulfanylpyrimidine
• InChI: InChI=1S/C11H11N3S/c1-8-7-11(14-9(2)13-8)15-10-5-3-4-6-12-10/h3-7H,1-2H3
• InChI Key: QVCZOLQMRCXCQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C)SC2=CC=CC=N2
• Molecular Formula: C11H11N3S
• Molecular Weight: 217.29 g/mol

Description

“2,4-Dimethyl-6-(pyridin-2-ylthio)pyrimidine” is a pyrimidine derivative. Pyrimidines are one of the two most important biological families of nitrogen-containing molecules called nitrogen bases. They are versatile objects for chemical modification and are represented by a great number of medicines.

Synthesis Analysis

The known methods for synthesis of thioxopyrimidines and their condensed analogs with exocyclic sulfur atom are summarized and discussed. The most popular approaches are based on [3+3], [4+2], [5+1] cyclization processes or domino reactions.

Chemical Reactions Analysis

Methods of the construction of 2-thioxopyrimidines based on [5+1] heterocyclization processes are more widespread. In many cases, methods of synthesis of such heterocyclic systems are limited to direct interaction of various 2-halo derivatives with sulfur-containing reagents.

Scientific Research Applications

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Biological Activity and Therapeutic Applications

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Synthetic Routes and Derivatives

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Anti-Fibrosis Activity

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Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute oral toxicity, causes skin irritation and serious eye irritation, and may cause respiratory irritation.

Future Directions

The potential of pyrimidine derivatives is still not exhausted. The progress in high-throughput biological screening technologies and a great variety of heterocyclic derivatives provide almost unlimited potential in creating physiologically active molecules.